1'-Acetoxychavicol acetate

• IUPAC Name: [4-(1-acetyloxyprop-2-enyl)phenyl] acetate
• InChI: InChI=1S/C13H14O4/c1-4-13(17-10(3)15)11-5-7-12(8-6-11)16-9(2)14/h4-8,13H,1H2,2-3H3
• InChI Key: JAMQIUWGGBSIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(C=C)OC(=O)C
• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• CAS No.: 53890-21-4, 52946-22-2

Description

D,L-1′-Acetoxychavicol Acetate: is a natural compound first isolated from the rhizomes of ginger-like plants, specifically from the species Alpinia galanga . This compound has garnered significant attention due to its wide array of biological activities, including anti-inflammatory, anticancer, and antiviral properties .

Mechanism of Action

Target of Action

1’-Acetoxychavicol acetate (ACA) is a potent compound that targets several key proteins and pathways in the body. Its primary targets include the Src kinase , focal adhesion kinase (FAK) , and Rho family of small guanosine triphosphatases (GTPases) . These proteins play crucial roles in cell proliferation, migration, adhesion, and angiogenesis . ACA also targets Nuclear Factor κB (NF-κB) , a protein complex that controls transcription of DNA, cytokine production, and cell survival .

Mode of Action

ACA interacts with its targets to induce significant changes in cellular processes. It suppresses vascular endothelial growth factor (VEGF)-induced proliferation, migration, adhesion, and tubulogenesis of primary cultured human umbilical vascular endothelial cells (HUVECs) in a dose-dependent manner . Furthermore, ACA inhibits the translocation of NF-κB from the cytosol to the nucleus .

Biochemical Pathways

ACA affects several biochemical pathways. It suppresses the Src-FAK-Rho GTPase signaling pathway , leading to the suppression of prostate tumor angiogenesis and growth . ACA also interferes with the SHP-1/STAT3/MMPs signaling pathway . In addition, ACA inhibits the VEGF-mediated pathway , which is crucial for angiogenesis .

Pharmacokinetics

More elaborate preclinical pharmacokinetics, pharmacodynamics, bioavailability, and toxicity studies are necessary .

Result of Action

ACA has been shown to have significant effects at the molecular and cellular levels. It suppresses angiogenesis-mediated human prostate tumor growth , induces apoptosis of myeloma cells , and prevents visceral fat accumulation in mice fed with a high-fat and high-sucrose diet . ACA also has a strong antibacterial activity against drug-resistant Staphylococcus aureus .

Action Environment

The action, efficacy, and stability of ACA can be influenced by various environmental factors. For instance, the diet of the organism can impact the effectiveness of ACA, as seen in a study where ACA prevented visceral fat accumulation in mice fed with a high-fat and high-sucrose diet . Furthermore, the source of ACA, such as the rhizomes of Languas galanga (a type of ginger), can influence its potency .

Biochemical Analysis

Biochemical Properties

ACA interacts with several enzymes and proteins. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a protein complex involved in DNA transcription . ACA also interacts with enzymes such as esterases, acid phosphatases, alkaline phosphatases, and glutathione-S-transferases .

Cellular Effects

ACA has been found to have significant effects on various types of cells. It inhibits cell viability and suppresses angiogenic factor production by interfering with dual Src/FAK kinases . ACA also induces apoptosis-mediated cell death in many cancer types . In non-small cell lung cancer (NSCLC) cells, ACA triggers a pro-survival autophagy through a Beclin-1-independent pathway .

Molecular Mechanism

ACA exerts its effects at the molecular level through several mechanisms. It inhibits the NF-κB signaling pathway, leading to the suppression of tumor angiogenesis and growth . ACA also activates the AMPK pathway, which regulates signal transduction pathways and plays a crucial role in the prevention of diseases, including cancer, obesity, hyperlipidemia, diabetes, and neurodegenerative disorders .

Temporal Effects in Laboratory Settings

In laboratory settings, ACA has shown time-dependent cytotoxicity on tumor cell lines . It also reduces fat deposition in a diet-induced obesity mouse model .

Dosage Effects in Animal Models

In animal models, the effects of ACA vary with different dosages. For instance, in a mouse model of ovalbumin-induced asthma, ACA at doses of 25 mg/kg/day or 50 mg/kg/day reduced the infiltration of white blood cells and the level of IgE in the lungs .

Metabolic Pathways

It is known to interact with the NF-κB and AMPK pathways .

Transport and Distribution

It is known that ACA can penetrate cell membranes to exert its effects .

Subcellular Localization

Given its ability to interact with intracellular proteins such as NF-κB and AMPK, it is likely that ACA can localize to various subcellular compartments .

Preparation Methods

Synthetic Routes and Reaction Conditions: D,L-1′-Acetoxychavicol Acetate can be synthesized through the esterification of chavicol with acetic anhydride in the presence of a catalyst . The reaction typically involves heating the reactants under reflux conditions to facilitate the formation of the acetate ester.

Industrial Production Methods: Industrial production of D,L-1′-Acetoxychavicol Acetate involves the extraction of the compound from the rhizomes of Alpinia galanga using organic solvents . The extract is then purified through various chromatographic techniques to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions: D,L-1′-Acetoxychavicol Acetate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can convert the acetate group to a hydroxyl group.

Substitution: The acetate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles can be used to substitute the acetate group, depending on the desired product.

Major Products: The major products formed from these reactions include hydroxylated derivatives, oxidized products, and substituted analogs of D,L-1′-Acetoxychavicol Acetate .

Scientific Research Applications

D,L-1′-Acetoxychavicol Acetate has a wide range of scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of various bioactive compounds.

Biology: Studied for its effects on cellular signaling pathways and gene expression.

Medicine: Investigated for its potential as an anticancer agent, particularly in the treatment of multiple myeloma and other cancers.

Industry: Utilized in the development of novel pharmaceuticals and therapeutic agents.

Comparison with Similar Compounds

Chavicol Acetate: A structurally related compound with similar biological activities.

Estragole Acetate: Another acetate ester with comparable properties.

Eugenol Acetate: Shares similar chemical structure and biological effects.

Uniqueness: D,L-1′-Acetoxychavicol Acetate is unique due to its dual acetoxy groups, which enhance its biological activity and make it a potent inhibitor of exportin 1 . This structural feature distinguishes it from other similar compounds and contributes to its wide range of biological effects .